Cas no 57000-49-4 (1H-Indole-3-acetic acid, 5-methoxy-, ethyl ester)

• Product Name: 1H-Indole-3-acetic acid, 5-methoxy-, ethyl ester
• CAS No: 57000-49-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 346964
• PubChem ID: 10513802
• Update Time: 2025-04-19

1H-Indole-3-acetic acid, 5-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 5-methoxy-, ethyl ester
• 5-methoxy-1H-indol-3-ylacetic acid ethyl ester
• ethyl 2-(5-methoxy-1H-indol-3-yl)acetate
• MFCD12912003
• AKOS024172313
• 5-Methoxy-1H-indole-3-acetic acid ethyl ester
• 57000-49-4
• SCHEMBL5188220
• BKLVSUXXCBDUBQ-UHFFFAOYSA-N
• AC6378
• DTXSID80441098
• ethyl 5-methoxy-3-indolylacetate
• A924360
• SY058583
• 1h-indole-3-acetic acid,5-methoxy-,ethyl ester
• Ethyl 5-Methoxyindole-3-acetate

• MDL： MFCD12912003
• Inchi： 1S/C13H15NO3/c1-3-17-13(15)6-9-8-14-12-5-4-10(16-2)7-11(9)12/h4-5,7-8,14H,3,6H2,1-2H3
• InChI Key： BKLVSUXXCBDUBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CC(=O)OCC

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives